4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[2-(4-fluorophenyl)sulfonyl-2-(furan-2-yl)ethyl]benzenesulfonamide
• InChI: InChI=1S/C18H15BrFNO5S2/c19-13-3-7-16(8-4-13)28(24,25)21-12-18(17-2-1-11-26-17)27(22,23)15-9-5-14(20)6-10-15/h1-11,18,21H,12H2
• InChI Key: FQROZIXXZZYDTM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNS(=O)(=O)C2=CC=C(C=C2)Br)S(=O)(=O)C3=CC=C(C=C3)F
• Molecular Formula: C18H15BrFNO5S2
• Molecular Weight: 488.4 g/mol

Description

4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide is a chemical compound that belongs to the class of sulfonamide compounds. It is a potent inhibitor of carbonic anhydrase IX/XII, which is an enzyme that is overexpressed in many types of cancer cells. This compound has been extensively studied for its potential use in cancer therapy.

Scientific Research Applications

Synthesis and Derivatization

The synthesis and derivatization of sulfonamides, including compounds structurally related to 4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide, have been explored for their applications in organic chemistry and materials science. The process involves chlorosulfonation and bromination steps to yield bromomethyl analogues, which serve as precursors for further functionalization. This method provides a route for the development of novel sulfonamides with potential applications in pharmaceuticals and material science (Hartman & Halczenko, 1990).

Photodynamic Therapy Applications

New zinc phthalocyanine compounds, substituted with benzenesulfonamide derivative groups containing Schiff base, have been synthesized and characterized for their photophysical and photochemical properties. These compounds, including structures related to 4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide, show promising results for photodynamic therapy applications. Their good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield indicate their potential as Type II photosensitizers for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Directed Ortho Metalation

The directed ortho metalation (DoM) technique, utilizing sulfonamides as a powerful directed metalation group (DMG), highlights the versatility of compounds like 4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide in synthetic chemistry. This approach enables the synthesis of various heterocyclic compounds and has implications for the development of new drugs and materials (Familoni, 2002).

Anticancer and Antimicrobial Properties

Sulfonamide-derived compounds, including those structurally related to 4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide, have been synthesized and evaluated for their biological activities. These studies have demonstrated moderate to significant antibacterial and antifungal activities, underscoring their potential in developing new therapeutic agents (Chohan & Shad, 2011).

Polymorphism and Crystal Engineering

Research on aromatic sulfonamides with fluorine groups has shed light on the impact of fluorine on polymorphism in compounds structurally similar to 4-bromo-N-(2-((4-fluorophenyl)sulfonyl)-2-(furan-2-yl)ethyl)benzenesulfonamide. The presence of fluorine groups influences the formation of polymorphs or pseudopolymorphs, which is crucial for the development of materials with specific physical properties (Terada et al., 2012).